Phosphonic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-

• CAS No.: 62082-27-3
• Molecular Formula: C14H23O4P
• Molecular Weight: 286.30 g/mol
• IUPAC Name: (3,5-ditert-butyl-4-hydroxyphenyl)phosphonic acid
• InChI: InChI=1S/C14H23O4P/c1-13(2,3)10-7-9(19(16,17)18)8-11(12(10)15)14(4,5)6/h7-8,15H,1-6H3,(H2,16,17,18)
• InChI Key: ZRKDOSNAKOLZTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)P(=O)(O)O

Description

Phosphonic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]- is a chemical compound known for its unique structure and properties. It is often used in various industrial applications due to its stability and effectiveness as a stabilizer in plastics, synthetic fibers, elastomers, adhesives, waxes, oils, and fats .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of phosphonic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]- typically involves the reaction of 3,5-bis(1,1-dimethylethyl)-4-hydroxybenzyl alcohol with phosphorous acid under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using similar methods but optimized for higher yields and purity. The process includes rigorous purification steps to ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

Phosphonic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]- undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding phosphonic acid derivatives.

Reduction: Reduction reactions can yield different phosphonic acid esters.

Substitution: It can undergo substitution reactions where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions include various phosphonic acid esters and derivatives, which have applications in different industrial processes .

Scientific Research Applications

Phosphonic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]- has a wide range of scientific research applications:

Chemistry: Used as a stabilizer in the synthesis of polymers and other chemical compounds.

Biology: Studied for its potential use in biological systems due to its stability and reactivity.

Medicine: Investigated for its potential therapeutic applications, including as a drug stabilizer.

Industry: Widely used in the production of plastics, synthetic fibers, elastomers, adhesives, waxes, oils, and fats.

Mechanism of Action

The mechanism of action of phosphonic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]- involves its ability to stabilize various chemical structures. It interacts with molecular targets through hydrogen bonding and other interactions, which help in maintaining the stability of the compounds it is used with .

Comparison with Similar Compounds

Similar Compounds

Phosphonic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl-, monoethyl ester: Used as a stabilizer in similar applications.

Phosphonic acid, bis(1,1-dimethylethyl) ester: Known for its use in different industrial applications.

Uniqueness

Phosphonic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]- is unique due to its specific structure, which provides enhanced stability and effectiveness as a stabilizer compared to other similar compounds .